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Compound of Interest

Compound Name: Closantel-13C6

Cat. No.: B8818649 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of Closantel-13C6, a stable isotope-labeled antiparasitic agent, is crucial

for ensuring laboratory safety and environmental protection. Due to its chemical properties,

specific procedures must be followed to mitigate risks associated with its toxicity and

halogenated nature. This guide provides detailed, step-by-step instructions for the safe

handling and disposal of Closantel-13C6 in a laboratory setting.

Hazard Profile and Safety Summary
Closantel is classified as a hazardous substance. The Carbon-13 label does not add

radiological hazards, as 13C is a stable, non-radioactive isotope.[1][2] The primary risks are

associated with the chemical properties of the Closantel molecule itself.
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Hazard Classification Description
Precautionary Statement
References

Acute Oral Toxicity
Toxic or harmful if swallowed.

[3][4][5]

P264, P270, P301+P312,

P330[5]

Target Organ Toxicity

Causes damage to organs

through prolonged or repeated

exposure.[3]

P260, P314[3]

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects.[5]
P273, P391[5]

Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the safe disposal of Closantel-13C6 from a

research laboratory.

Step 1: Personal Protective Equipment (PPE)

Before handling Closantel-13C6, ensure you are wearing appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety goggles or a face shield.[6]

Lab Coat: A standard laboratory coat.

Step 2: Waste Segregation and Collection

Proper segregation of waste is critical.

Designate a Waste Container: Use a clearly labeled, leak-proof container for all Closantel-
13C6 waste. The container should be compatible with halogenated organic compounds.

Labeling: The label should include:

"Hazardous Waste"
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"Closantel-13C6"

"Toxic"

"Contains Halogenated Compounds (Chlorine, Iodine)"

The appropriate hazard pictograms (e.g., skull and crossbones, environment).[3][4]

Types of Waste: This container should be used for:

Unused or expired Closantel-13C6.

Contaminated materials such as pipette tips, vials, and absorbent paper.

Contaminated PPE (gloves, etc.).

Step 3: Temporary Storage in the Laboratory

Secure Storage: Store the sealed hazardous waste container in a designated, secure area

within the laboratory, away from general laboratory traffic.

Secondary Containment: It is best practice to place the primary waste container within a

larger, chemically-resistant secondary container to prevent spills.

Ventilation: Store in a well-ventilated area.[3]

Step 4: Arrange for Professional Disposal

Contact your Institution's Environmental Health and Safety (EHS) Office: Your EHS office is

the primary resource for hazardous waste disposal procedures at your institution. They will

provide specific instructions and arrange for the collection of the waste.

Licensed Waste Disposal Contractor: The EHS office will have a contract with a licensed

hazardous waste disposal company. This company is equipped to handle and transport

hazardous chemical waste in compliance with all local, state, and federal regulations.

Documentation: Complete any required waste disposal forms or manifests provided by your

EHS office. Accurate documentation is a legal requirement.
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Step 5: Final Disposal Method

High-Temperature Incineration: The recommended disposal method for halogenated organic

compounds like Closantel is high-temperature incineration at a permitted hazardous waste

facility.[7] This process is designed to destroy the organic molecule and manage the resulting

acidic gases (such as hydrogen chloride and hydrogen iodide) in a controlled manner.[8]

Do Not Dispose in Regular Trash or Down the Drain: Disposing of Closantel-13C6 in the

regular trash or washing it down the drain is strictly prohibited.[3] This can lead to

environmental contamination and harm to aquatic life.[5]

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of Closantel-13C6.
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Laboratory Procedures

Institutional & Regulatory Compliance

Final Disposition

Step 1: Wear Appropriate PPE

Step 2: Segregate and Collect Waste in Labeled Container

Step 3: Store Securely in a Designated Area

Step 4: Contact EHS to Arrange for Pickup

Initiate Disposal Request

Step 5: Transfer to Licensed Waste Contractor

High-Temperature Incineration at Permitted Facility

Compliant Transport

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Closantel-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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